Metronidazole-d3

Specification

• CAS No.: 83413-09-6
• Molecular Formula: C6H6N3O3D3
• Molecular Weight: 174.18

Introduction

Chemical and Physical Properties

Structure and Identification

Metronidazole-d3 is structurally identical to metronidazole except for the substitution of three hydrogen atoms with deuterium atoms. As a deuterated version of metronidazole (a 5-nitroimidazole drug), it maintains the core structural features responsible for the biological activity of the parent compound.

The following table summarizes the key chemical and physical properties of Metronidazole-d3:

Property	Value
Common Name	Metronidazole-d3
CAS Number	83413-09-6
Molecular Formula	C₆H₆D₃N₃O₃
Molecular Weight	174.17 g/mol
Exact Mass	174.08300
LogP	0.61520
PSA	83.87000
Purity (typical)	>95% (HPLC)

Comparison with Non-deuterated Metronidazole

The primary difference between Metronidazole-d3 and conventional metronidazole lies in their mass, with the deuterated version being approximately 3 atomic mass units heavier due to the replacement of three hydrogen atoms with deuterium. This mass difference is crucial for analytical applications as it allows for differentiation between the compounds using mass spectrometry techniques.

While the parent drug metronidazole functions as a 5-nitroimidazole antimicrobial agent that undergoes reduction of its nitro group in anaerobic organisms to produce toxic metabolites that damage DNA, Metronidazole-d3 serves primarily as an analytical standard rather than a therapeutic agent.

Applications in Research and Analysis

The primary application of Metronidazole-d3 is as a reference standard in pharmaceutical toxicology. It serves as an internal standard for the quantitative determination of metronidazole in biological samples, pharmaceutical formulations, and environmental matrices using mass spectrometry-based analytical methods.

As an isotopically labeled internal standard, Metronidazole-d3 enables accurate quantification by compensating for variations in sample preparation, extraction efficiency, and instrument response. The compound's identical chemical behavior to metronidazole ensures similar chromatographic retention times and extraction properties, while its distinct mass allows for differentiation in mass spectrometric detection.

Pharmacokinetic Studies and Drug Development

Deuterium-labeled compounds like Metronidazole-d3 play a significant role in pharmacokinetic and drug metabolism studies. The incorporation of deuterium allows researchers to track the metabolic fate of drug molecules through biological systems with high specificity and accuracy.

Research has demonstrated that deuterium substitution can significantly impact the pharmacokinetic and metabolic profiles of pharmaceuticals. The carbon-deuterium bond is stronger than the carbon-hydrogen bond, potentially leading to altered metabolic pathways and improved stability against certain metabolic transformations. This phenomenon, known as the deuterium kinetic isotope effect, has important implications for drug development and has led to interest in developing deuterated versions of existing drugs with potentially improved therapeutic profiles.

Synthesis and Characterization

Research Developments and Future Perspectives

Advancements in Analytical Applications

Recent research has focused on developing improved analytical methods that utilize Metronidazole-d3 as an internal standard. These methods employ advanced techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) and other high-resolution mass spectrometric approaches to achieve enhanced sensitivity and specificity in the quantification of metronidazole.

The strategic use of Metronidazole-d3 in these analytical methods facilitates accurate quantification of metronidazole in complex matrices, contributing to improved therapeutic drug monitoring, pharmacokinetic studies, and quality control of pharmaceutical formulations.

Comparison with Other Research Directions

Research on metronidazole has explored various directions beyond deuteration, including the development of novel derivatives such as metronidazole-oxadiazole compounds. These derivatives have shown promising activity against various organisms, with some exhibiting enhanced antigiardial activity compared to metronidazole itself.

For example, a study on metronidazole-oxadiazole derivatives found that compound 10f demonstrated the highest antigiardial activity with an IC50 value of 0.88±0.52 μM, compared to metronidazole's IC50 of 3.71±0.27 μM. While these developments represent a different approach to improving metronidazole's therapeutic profile through structural modification rather than deuteration, they illustrate the ongoing interest in enhancing this important antimicrobial agent.

Metronidazole-d3 represents an important tool in pharmaceutical research and analysis, serving primarily as a reference standard for the quantitative determination of metronidazole. Its unique properties as a deuterium-labeled analog provide valuable advantages in analytical applications, particularly in mass spectrometry-based methods.

The development and utilization of Metronidazole-d3 reflect broader trends in pharmaceutical science, including the growing importance of stable isotope-labeled compounds in drug development and analysis. As research in deuterated pharmaceuticals continues to advance, the significance of compounds like Metronidazole-d3 is likely to grow, underscoring the value of stable isotope labeling in contemporary pharmaceutical science.